Cas no 95484-17-6 (4-(Cbz-amino)-2-butanone)

• Product Name: 4-(Cbz-amino)-2-butanone
• CAS No: 95484-17-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD26516661
• CID: 4506028
• PubChem ID: 11368024
• Update Time: 2025-06-26

4-(Cbz-amino)-2-butanone Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-oxobutyl)-, phenylmethyl ester
• 4-(Cbz-amino)-2-butanone
• Benzyl (3-oxobutyl)carbamate
• Benzyl N-(3-oxobutyl)carbamate
• Benzyl 3-oxobutylcarbamate
• 4-(Benzyloxycarbonylamino)-2-butanone
• SY041215
• Carbamic acid, (3-oxobutyl)-, phenylmethyl ester (9CI)
• Phenylmethyl N-(3-oxobutyl)carbamate (ACI)
• 4-aminobutan-2-one-carbamic acid benzyl ester
• AKOS027460908
• AC-30541
• 95484-17-6
• VDA48417
• MFCD26516661
• EN300-7348359
• DB-186913
• SCHEMBL5217172
• AS-43278
• Carbamic acid, (3-oxobutyl)-, phenylmethyl ester
• CS-0160343

• MDL： MFCD26516661
• Inchi： 1S/C12H15NO3/c1-10(14)7-8-13-12(15)16-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,13,15)
• InChI Key： QVWVVHRNMKYYBJ-UHFFFAOYSA-N
• SMILES： O=C(NCCC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.1

Additional information on 4-(Cbz-amino)-2-butanone

Compound CAS No. 95484-17-6: A Comprehensive Overview of 4-(Cbz-amino)-2-butanone

4-(Cbz-amino)-2-butanone, also known by its CAS registry number CAS No. 95484-17-6, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and its potential applications in drug discovery and chemical synthesis. The term Cbz-amino refers to the carbobenzyloxy group, which is a common protecting group used in peptide synthesis, while the 2-butanone moiety provides a ketone functional group that can participate in various chemical reactions.

The synthesis of 4-(Cbz-amino)-2-butanone typically involves the protection of an amino group using benzyl chloroformate, followed by ketone formation through oxidation or other suitable methods. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Recent studies have highlighted its role in the development of bioactive compounds, including potential anticancer agents and enzyme inhibitors.

One of the key features of CAS No. 95484-17-6 is its versatility in chemical reactions. The presence of both a protected amino group and a ketone functional group allows for a wide range of transformations. For instance, the ketone can undergo enolate formation, enabling alkylation or acylation reactions, while the Cbz group can be selectively removed under specific conditions to regenerate the free amine. These properties make it an invaluable tool in medicinal chemistry.

In terms of physical properties, 4-(Cbz-amino)-2-butanone is typically a white crystalline solid with a melting point around 130°C. It is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. The compound's stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

The application of CAS No. 95484-17-6 extends beyond traditional organic synthesis. Recent research has explored its use in bioconjugation chemistry, where it serves as a linker or coupling agent in the construction of complex biomolecules. Additionally, its role as a building block in the synthesis of peptidomimetics has been documented, with studies demonstrating its ability to modulate bioactivity through structural modifications.

The latest advancements in computational chemistry have further enhanced our understanding of 4-(Cbz-amino)-2-butanone. Molecular modeling studies have provided insights into its conformational flexibility and interaction with biological targets, paving the way for rational drug design strategies. Furthermore, green chemistry approaches have been applied to optimize its synthesis pathway, reducing environmental impact while maintaining high yields.

In conclusion, CAS No. 95484-17-6, or 4-(Cbz-amino)-2-butanone, stands out as a pivotal compound in modern organic chemistry due to its unique structure and diverse applications. Its continued exploration across various research domains underscores its importance as a versatile building block and intermediate in chemical synthesis.